Cas no 87166-49-2 ( )

• Product Name: &nbsp
• CAS No: 87166-49-2
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 992295
• PubChem ID: 289097
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropylsulfanyl)-7H-purine
• 87166-49-2
• SCHEMBL10338919
• NSC-150545
• 4-Chloro-N-phenylphthalazin-1(2H)-imine
• DTXSID001007372
• NSC150545
• AKOS009144059
• 1-phenylamino-4-chlorophthalazine
•  

• Inchi： 1S/C14H10ClN3/c15-13-11-8-4-5-9-12(11)14(18-17-13)16-10-6-2-1-3-7-10/h1-9H,(H,16,18)
• InChI Key： DNFHFIHSDFNNJW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.0563250g/mol
• Monoisotopic Mass: 255.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų